Cas no 898343-74-3 (N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898343-74-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6211281
• PubChem ID: 16825357
• Update Time: 2025-07-23

N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• SR-01000908909-1
• F1609-0619
• N-(3,5-dimethoxyphenyl)-2-(3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• N-(3,5-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• SR-01000908909
• N-(3,5-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• AKOS001819898
• 898343-74-3

• Inchi： 1S/C27H24N2O5/c1-17-8-10-18(11-9-17)26(31)23-15-29(24-7-5-4-6-22(24)27(23)32)16-25(30)28-19-12-20(33-2)14-21(13-19)34-3/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key： VYKSFBMGFRLUGB-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC(C)=CC=2)=O)=CN(CC(NC2C=C(C=C(C=2)OC)OC)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Professional Introduction to N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 898343-74-3)

N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, identified by its CAS number 898343-74-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its quinoline core and various substituents, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is a testament to the ingenuity of synthetic organic chemistry. The presence of multiple functional groups, including dimethoxyphenyl, methylbenzoyl, and an acetamide moiety, contributes to its unique chemical properties. These features not only influence its reactivity but also play a crucial role in determining its biological efficacy. The quinoline scaffold is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry, often associated with compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on quinoline derivatives due to their diverse biological activities. The compound N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is no exception. Studies have demonstrated that modifications to the quinoline core can significantly alter the pharmacological profile of these molecules. For instance, the introduction of electron-withdrawing groups such as methylbenzoyl can enhance binding affinity to biological targets, while electron-donating groups like dimethoxyphenyl can influence metabolic stability and bioavailability.

The synthesis of N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves a series of multi-step reactions that require precise control over reaction conditions. The process typically begins with the preparation of the quinoline core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the methylbenzoyl, dimethoxyphenyl, and acetamide groups. Each step must be carefully optimized to ensure high yield and purity, as even minor impurities can significantly impact the biological activity of the final product.

The biological evaluation of N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has revealed promising results in various in vitro and in vivo assays. Research indicates that this compound exhibits notable activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, preliminary studies have explored its effects on inflammatory pathways, indicating that it may have therapeutic benefits in conditions such as rheumatoid arthritis and other inflammatory disorders.

The structural features of N-(3,5-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, particularly the presence of the quinoline core and various substituents, are critical for its observed biological activity. The quinoline moiety is known to interact with specific enzymes and receptors within cells, modulating various cellular processes. The methylbenzoyl strong group enhances binding affinity by introducing hydrophobic interactions with target proteins, while the < strong,dimethoxyphenyl strong group contributes to metabolic stability by protecting against rapid degradation.

In conclusion, N-(< strong >3,5dimethoxyphenyl strong >)< strong >2, - ( 4,methyl,benzoyl ) strong >>< strong > - ( 4, oxo - ( 1,,dihydroquinolin - ( 1 - ylacetamide strong >) (CAS No. 898343-74,-33) ) ) ) ) ) ) ) ) ) ) is a highly intriguing compound with significant potential in pharmaceutical applications. Its complex structure and diverse functional groups make it a valuable candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.